4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxyphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(2-methoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C18H14N6O4/c1-25-12-5-3-2-4-11(12)24-16(19)15(21-23-24)18-20-17(22-28-18)10-6-7-13-14(8-10)27-9-26-13/h2-8H,9,19H2,1H3
• InChI Key: XOMJCYUGUYSQIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=C(N=N2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5)N
• Molecular Formula: C18H14N6O4
• Molecular Weight: 378.3 g/mol
• CAS No.: 892762-68-4

Description

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2-methoxyphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H14N6O4 and its molecular weight is 378.348. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, including 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, were synthesized and screened for antimicrobial activities. Some showed good or moderate activities against test microorganisms (Bektaş et al., 2007).
• Similar compounds, synthesized by reacting 2-(4-bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole with primary amines, also demonstrated antimicrobial activity against various bacterial and fungal strains (Kaneria et al., 2016).

Anticancer Evaluation

• A series of new derivatives synthesized for anticancer activity evaluation demonstrated good to moderate activity on human cancer cell lines MCF-7 (breast), A549 (lung), Du-145 (prostate), and MDA MB-231 (breast) (Yakantham et al., 2019).

Energetic Material Synthesis

• Synthesis of 3-(5-amino-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5-amine and its nitrated products showed potential applications in energetic materials, with some salts exhibiting high heat of detonation comparable to RDX (Cao et al., 2020).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety showed good nematocidal activity, indicating potential as lead compounds for nematicide development (Liu et al., 2022).

Anti-inflammatory Activity

• Synthesized 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibited anti-inflammatory activity, demonstrating their potential for medicinal applications (Labanauskas et al., 2004).